Cas no 1201789-69-6 (1-Methyl-4-{3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl}-piperazine)

• Product Name: 1-Methyl-4-{3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl}-piperazine
• CAS No: 1201789-69-6
• MF: C₁₇H₃₁BN₄O₂
• MW: 334.264643907547
• CID: 2111883
• Update Time: 2023-08-04

1-Methyl-4-{3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl}-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl]Piperazine
• GTPMICVMYFVTRB-UHFFFAOYSA-N
• 1-methyl-4-{3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl}-piperazine
• 1-Methyl-4-{3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl}-piperazine

• Inchi： 1S/C17H31BN4O2/c1-16(2)17(3,4)24-18(23-16)15-13-19-22(14-15)8-6-7-21-11-9-20(5)10-12-21/h13-14H,6-12H2,1-5H3
• InChI Key： GTPMICVMYFVTRB-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CCCN2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Topological Polar Surface Area: 42.8